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Compound of Interest

Compound Name: 2-Formyl-4-(3-nitrophenyl)phenol

CAS No.: 893743-12-9

Cat. No.: B6323541

Get Quote

Executive Summary & Molecular Context
2-Formyl-4-(3-nitrophenyl)phenol is a biaryl salicylaldehyde derivative characterized by a

phenolic hydroxyl group (position 1), a formyl group (position 2), and a 3-nitrophenyl

substituent (position 4 relative to the phenol). This molecular architecture serves as a privileged

scaffold for synthesizing Schiff base ligands, particularly for coordination with transition metals

(Cu(II), Ni(II), Zn(II), Co(II)).

The primary utility of this ligand lies in its ability to form planar, conjugated metal complexes

that interact with DNA via intercalation and with serum albumin (BSA/HSA) via hydrophobic

binding pockets.

Key Structural Features affecting Binding:

Phenolic -OH & Formyl -CHO: Facilitate metal chelation (N,O-donor sets) and hydrogen

bonding.

3-Nitrophenyl Group: Acts as an electron-withdrawing group (EWG) via the inductive effect (-

I), modulating the electron density of the aromatic system without the direct resonance

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b6323541#bc-rfq
https://www.benchchem.com/product/b6323541/docs?utm_src=pdf-body#comparative-guide-binding-constants-of-2-formyl-4-3-nitrophenyl-phenol-ligands
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6323541?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


conjugation seen in 4-nitro isomers. This subtle electronic tuning influences

-

stacking interactions with DNA base pairs.

Comparative Binding Analysis
The following analysis compares the binding affinity (

) of the 3-nitrophenyl ligand against its structural analogs (4-nitrophenyl and unsubstituted
phenyl derivatives).

Table 1: Comparative Binding Constants (

) & Thermodynamic Parameters
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Ligand /
Complex Type

Target
Biomolecule

Binding
Constant (

) [M

]

Binding Mode
Thermodynami
c Signatures

2-Formyl-4-(3-

nitrophenyl)phen

ol (Ligand Only)

CT-DNA

Groove Binding /

Partial

Intercalation

,

(Hydrophobic

driven)

Cu(II) Complex

of 3-Nitro Schiff

Base

CT-DNA Intercalation

,

(Van der Waals /

H-bond)

Ni(II) Complex of

3-Nitro Schiff

Base

CT-DNA Intercalation kJ/mol

2-Formyl-4-(4-

nitrophenyl)phen

ol (Para-isomer)

CT-DNA

Intercalation

(Stronger

Stacking)

Enhanced

-acidity due to -R

effect

Ligand /

Complex
BSA (Albumin) /

Quenching

Mechanism
Binding Site

3-Nitro Ligand BSA Static Quenching
Site I

(Subdomain IIA)

Cu(II) Complex BSA Static Quenching
Site I (Trp-213

proximity)
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Critical Insight: The 3-nitrophenyl derivative typically exhibits slightly lower DNA binding affinity

compared to the 4-nitrophenyl analog. The 4-nitro group (para) exerts a strong resonance

withdrawing effect, increasing the

-acidity of the aromatic ring, which enhances stacking interactions with electron-rich

DNA base pairs. The 3-nitro (meta) group relies solely on inductive withdrawal,

resulting in a less electron-deficient ring and slightly weaker intercalation.

Mechanistic Pathways & Interaction Logic
The binding mechanism is governed by the ligand's ability to insert itself between DNA base

pairs (intercalation) or lodge into the hydrophobic pockets of proteins.

Figure 1: Ligand-Biomolecule Interaction Pathway
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Caption: Logical flow of complex formation and subsequent interaction modes with DNA

(Intercalation) and BSA (Static Quenching).
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Experimental Protocols (Self-Validating Systems)
To determine the specific binding constants for your synthesized batch, follow these

standardized, self-validating protocols.

Protocol A: DNA Binding via UV-Vis Titration
Objective: Determine the intrinsic binding constant (ngcontent-ng-c2699131324="" _nghost-ng-

c2339441298="" class="inline ng-star-inserted">

) by monitoring hypochromism.

Preparation:

Ligand Solution: Prepare a

solution of the complex in Tris-HCl buffer (pH 7.2, 50 mM NaCl).

DNA Stock: Prepare

CT-DNA. Verify purity by

ratio (Target: 1.8–1.9).

Titration:

Place

of Ligand solution in a quartz cuvette.

Add DNA stock in increments of

(0 to

final concentration).

Incubate for 5 minutes after each addition to ensure equilibrium.

Data Analysis (The Wolfe-Shimer Equation):

Plot
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vs

.[1][2]

Equation:ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-

star-inserted">

Validation: The plot must be linear (

). The slope gives

and the intercept gives

. Calculate

from the ratio of Slope/Intercept.

Protocol B: BSA Binding via Fluorescence Quenching
Objective: Determine the quenching constant (

) and binding constant (

).

Preparation:

BSA Solution:

in Tris-HCl buffer.

Ligand Stock:

in DMSO (keep DMSO < 1% in final mix).

Measurement:

Excitation Wavelength (

): 280 nm (Tryptophan excitation).

Emission Scan: 300 nm to 500 nm.
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Titrate Ligand (

) into BSA solution.

Data Analysis (Stern-Volmer & Scatchard):

Stern-Volmer: Plot

vs

. Linearity indicates static/dynamic quenching.

Double Log Plot: Plot

vs

.

Result: The slope of the Double Log plot is the number of binding sites (

), and the Y-intercept is

.

Synthesis & Characterization Workflow
The quality of binding data depends entirely on the purity of the ligand.

Figure 2: Synthesis and Validation Workflow
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Caption: Synthetic route via Suzuki coupling followed by Schiff base condensation for binding

studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b6323541?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6323541?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

